Cas no 51467-57-3 (cholesterol-3-d1)

• Product Name: cholesterol-3-d1
• CAS No: 51467-57-3
• Molecular Formula: C₂₇H₄₆O
• Molecular Weight: 387.659710407257
• CID: 935372
• PubChem ID: 53899288

cholesterol-3-d1 Properties

Names and Identifiers

• cholesterol-3-d1
• CHOLESTEROL-D1
• [3-2H]cholesterol
• 1-(2-hydroxy-ethyl)-3-(3-trifluoromethyl-phenyl)-thiourea
• 3-2H-cholesterol
• 3-deuteriocholesterol
• AC1MCVHN
• CHEMBL183239
• N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl]thiourea
• NSC201560
• RB00077
• (3S,8S,9S,10R,13R,14S,17R)-3-deuterio-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
• F90644
• CS-0437934
• DB-307741
• d6 cholesterol
• 51467-57-3
• HY-N0322S7

• InChIKey： HVYWMOMLDIMFJA-BQPALTLPSA-N
• Inchi： InChI=1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1/i21D
• SMILES： CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C

Computed Properties

• Exact Mass: 387.361142833g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 387.361142833g/mol
• Heavy Atom Count: 28
• Complexity: 591
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives